Cas no 328028-16-6 (3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide)

3-Amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a morpholine-substituted aromatic core and a 2-methoxyphenylamine moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or antimicrobial agents due to its sulfonamide functional group. The presence of morpholine enhances solubility and bioavailability, while the methoxyphenyl group may contribute to selective binding interactions. Its well-defined structure allows for precise modifications, making it valuable for medicinal chemistry research. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide structure
328028-16-6 structure
Product Name:3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide
CAS No:328028-16-6
MF:C17H21N3O4S
MW:363.431342840195
CID:843335
PubChem ID:3712413
Update Time:2025-05-19

3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-N-(2-METHOXY-PHENYL)-4-MORPHOLIN-4-YL-BENZENESULFONAMIDE
    • 3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide
    • CHEMBL1888089
    • Z56785480
    • 3-Amino-N-(2-methoxyphenyl)-4-(4-morpholinyl)benzenesulfonamide
    • 3-amino-N-(2-methoxyphenyl)-4-morpholin-4-ylbenzenesulfonamide
    • 328028-16-6
    • SMR001315400
    • 3-Amino-N-(2-methoxyphenyl)-4-morpholinobenzenesulfonamide
    • G31557
    • J-511698
    • DTXSID001173957
    • HMS3090I21
    • 3-AMINO-N-(2-METHOXYPHENYL)-4-(MORPHOLIN-4-YL)BENZENESULFONAMIDE
    • CS-0218838
    • EN300-02170
    • AKOS000115521
    • MLS002247917
    • MDL: MFCD02704612
    • Inchi: 1S/C17H21N3O4S/c1-23-17-5-3-2-4-15(17)19-25(21,22)13-6-7-16(14(18)12-13)20-8-10-24-11-9-20/h2-7,12,19H,8-11,18H2,1H3
    • InChI Key: FQWXIXZWDRXNDI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)N)N1CCOCC1)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

  • Exact Mass: 363.12527733g/mol
  • Monoisotopic Mass: 363.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 102Ų

3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide Pricemore >>

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Additional information on 3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide

3-Amino-N-(2-Methoxyphenyl)-4-(Morpholin-4-yl)Benzene-1-Sulfonamide (CAS No. 328028-16-6)

The compound 3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide (CAS No. 328028-16-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes an amino group, a methoxyphenyl moiety, and a morpholine ring, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly due to their ability to act as inhibitors of various enzymes and receptors. The presence of the morpholine ring in this compound adds further complexity, potentially enhancing its bioavailability and stability in biological systems. Researchers have explored the use of this compound in targeting specific cellular pathways, making it a promising candidate for therapeutic applications.

The synthesis of 3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Key intermediates include the corresponding benzene sulfonamide and morpholine derivatives, which are carefully combined under optimized conditions to form the final product.

In terms of applications, this compound has shown potential in the development of novel drugs for treating chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate cellular signaling pathways makes it a valuable tool in both academic research and industrial drug development.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. These studies suggest that 3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide has favorable absorption and distribution characteristics, which are critical for its effectiveness as a therapeutic agent.

Furthermore, the compound's stability under physiological conditions has been extensively studied, with results indicating minimal degradation over extended periods. This attribute is particularly advantageous for drugs requiring long-term administration or sustained release formulations.

In conclusion, 3-amino-N-(2-methoxyphenyl)-4-(morpholin-4-yL)benzene-1-sulfonamide (CAS No. 328028-16-) represents a cutting-edge molecule with vast potential in the field of medicinal chemistry. Its unique structure, coupled with its favorable pharmacokinetic properties, positions it as a key player in the development of next-generation therapeutics.

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